Cas no 1805415-49-9 (3-Bromo-2-ethyl-4-nitropyridine)

• Product Name: 3-Bromo-2-ethyl-4-nitropyridine
• CAS No: 1805415-49-9
• MF: C₇H₇BrN₂O₂
• MW: 231.046680688858
• CID: 4900614
• Update Time: 2025-10-19

3-Bromo-2-ethyl-4-nitropyridine Chemical and Physical Properties

Names and Identifiers

• 3-Bromo-2-ethyl-4-nitropyridine

• Inchi： 1S/C7H7BrN2O2/c1-2-5-7(8)6(10(11)12)3-4-9-5/h3-4H,2H2,1H3
• InChI Key： VNCDOEZBGNPAGL-UHFFFAOYSA-N
• SMILES： BrC1=C(C=CN=C1CC)[N+](=O)[O-]

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 171
• XLogP3: 2.2
• Topological Polar Surface Area: 58.7

Additional information on 3-Bromo-2-ethyl-4-nitropyridine

3-Bromo-2-ethyl-4-nitropyridine (CAS No. 1805415-49-9): A Versatile Intermediate in Modern Pharmaceutical Synthesis

3-Bromo-2-ethyl-4-nitropyridine, identified by the chemical compound identifier CAS No. 1805415-49-9, is a significant intermediate in the realm of pharmaceutical synthesis. This compound, characterized by its nitro and halogen functional groups, has garnered considerable attention due to its utility in the development of various bioactive molecules. The structural motif of this pyridine derivative, featuring a bromo substituent at the 3-position and an ethyl group at the 2-position, combined with a nitro group at the 4-position, makes it a valuable building block for medicinal chemists.

The relevance of 3-Bromo-2-ethyl-4-nitropyridine in contemporary pharmaceutical research stems from its ability to serve as a precursor for numerous pharmacophores. The presence of multiple reactive sites—namely the bromine atom and the nitro group—allows for diverse chemical transformations, including nucleophilic substitution reactions and reduction processes. These reactions are pivotal in constructing more complex molecular architectures essential for drug discovery and development.

In recent years, there has been a surge in research focusing on heterocyclic compounds, particularly pyridines, due to their broad spectrum of biological activities. Among these activities, compounds exhibiting antimicrobial, anti-inflammatory, and anticancer properties have been extensively studied. The nitro group in 3-Bromo-2-ethyl-4-nitropyridine not only serves as a handle for further functionalization but also contributes to the overall pharmacological profile of the resulting derivatives.

One of the most compelling aspects of 3-Bromo-2-ethyl-4-nitropyridine is its role in synthesizing kinase inhibitors. Kinases are enzymes that play a crucial role in cell signaling pathways, and their dysregulation is often associated with various diseases, most notably cancer. By modifying the structure of this intermediate, researchers can fine-tune its interactions with kinase targets, leading to the development of more potent and selective inhibitors. For instance, recent studies have demonstrated that derivatives of 3-Bromo-2-ethyl-4-nitropyridine can be engineered to inhibit specific kinases while minimizing off-target effects.

The versatility of this compound is further highlighted by its application in the synthesis of antiviral agents. The growing threat of viral infections has spurred intense research into developing novel antiviral drugs. Pyridine-based molecules have shown promise in this area due to their ability to interact with viral enzymes and disrupt replication cycles. The bromine and nitro functionalities in 3-Bromo-2-ethyl-4-nitropyridine provide multiple points for chemical modification, enabling the creation of derivatives with enhanced antiviral activity.

Moreover, the compound’s utility extends to the field of neurology. Neurodegenerative diseases such as Alzheimer’s and Parkinson’s are major health challenges worldwide. Research has indicated that certain pyridine derivatives can modulate neurotransmitter systems, offering potential therapeutic benefits. The structural features of 3-Bromo-2-ethyl-4-nitropyridine make it an attractive scaffold for designing molecules that can interact with neuronal receptors and ion channels.

The synthetic methodologies employed in the preparation of 3-Bromo-2-ethyl-4-nitropyridine are also worth mentioning. Typically, this compound is synthesized through a multi-step process involving nitration followed by bromination and alkylation reactions. Advances in catalytic systems have enabled more efficient and environmentally friendly synthetic routes, reducing waste generation and improving yields. These improvements are crucial for large-scale production and ensure that pharmaceutical companies can access this valuable intermediate cost-effectively.

In conclusion, 3-Bromo-2-ethyl-4-nitropyridine (CAS No. 1805415-49-9) is a cornerstone in modern pharmaceutical synthesis. Its unique structural features and reactivity make it an indispensable tool for medicinal chemists seeking to develop novel therapeutic agents. As research continues to uncover new biological activities and synthetic applications, this compound will undoubtedly remain at the forefront of pharmaceutical innovation.